Cas no 143286-89-9 (1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-)

• Product Name: 1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-
• CAS No: 143286-89-9
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 1316896
• Update Time: 2024-08-18

1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-

• Inchi： 1S/C14H20O3/c1-3-4-5-6-7-13(15)12-9-8-11(17-2)10-14(12)16/h8-10,16H,3-7H2,1-2H3
• InChI Key： CFJWQAOFIXOVLL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1O)(=O)CCCCCC

Computed Properties

• Exact Mass: 236.1413

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 369.4±22.0 °C(Predicted)
• PSA: 46.53
• pka: 7.65±0.35(Predicted)